2-Ethyl-5-methylbenzoxazole

• IUPAC Name: 2-ethyl-5-methyl-1,3-benzoxazole
• InChI: InChI=1S/C10H11NO/c1-3-10-11-8-6-7(2)4-5-9(8)12-10/h4-6H,3H2,1-2H3
• InChI Key: AGJVECUUCFVCDO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(O1)C=CC(=C2)C
• Molecular Formula: C10H11NO
• DSSTOX Substance ID: DTXSID70440277
• Molecular Weight: 161.20 g/mol
• CAS RN: 889949-27-3

Description

3-Amino-3-(1-Boc-3-pyrrolidyl)propanoic Acid is a chemical compound with the CAS Number: 889949-27-3 and Linear Formula: C12H22N2O4. It is typically used for research and development purposes.

Molecular Structure Analysis

The molecular structure of 3-Amino-3-(1-Boc-3-pyrrolidyl)propanoic Acid is represented by the formula C12H22N2O4. The InChI Code for this compound is 1S/C12H22N2O4/c1-12(2,3)18-11(17)14-5-4-8(7-14)9(13)6-10(15)16/h8-9H,4-7,13H2,1-3H3,(H,15,16).

Physical And Chemical Properties Analysis

The compound is a white to yellow solid. It has a molecular weight of 258.32. The compound should be stored at a temperature of +4°C.

Scientific Research Applications

• Synthesis of Neuroexcitants 3-Amino-3-(1-boc-3-pyrrolidyl)propanoic acid is used as a precursor in the synthesis of neuroexcitants like kainoid amino acids. This involves a process where N-Boc syn-7-(2-hydroxyethyl)-4-(alkyl or aryl)sulfonyl-2-azabicyclo[2.2.1]hept-5-enes are used. The key step in this synthesis is the radical addition of 2-iodoethanol, facilitating nitrogen-directed homoallylic radical rearrangement to access polysubstituted pyrrolidines (Hodgson, Hachisu, & Andrews, 2005).

• Catalytic Approaches in Organic Synthesis This compound is utilized in Pd-catalyzed oxidative heterocyclization-alkoxycarbonylation of N-Boc-1-amino-3-yn-2-ols. It leads to the formation of Boc-protected and N-unsubstituted pyrrole-3-carboxylic esters. This is a novel and convenient approach to functionalized pyrroles (Gabriele, Veltri, Mancuso, Salerno, Maggi, & Aresta, 2012).

• Acylation of Pyrrolidine-2,4-diones The acylation of pyrrolidine-2,4-diones, derived from the corresponding α-amino acid esters, is achieved using 3-Amino-3-(1-boc-3-pyrrolidyl)propanoic acid. This process results in the synthesis of 3-acyltetramic acids, which is significant in the field of organic chemistry (Jones, Begley, Peterson, & Sumaria, 1990).

• Synthesis of Amino Alcohols It's also involved in the synthesis of amino alcohols, where it reacts with quinaldinate to form salts. These reactions and their products are important for understanding hydrogen bonding and polymorphism in chemical compounds (Podjed & Modec, 2022).

• N-tert-Butoxycarbonylation of Amines This acid is used in the N-tert-butoxycarbonylation of amines, an efficient and environmentally friendly process in organic synthesis. This method is particularly useful in the production of N-Boc derivatives of chiral α-amino alcohols and esters (Heydari, Shiroodi, Hamadi, Esfandyari, & Pourayoubi, 2007).

Safety and Hazards

The safety data sheet advises against breathing in mist, gas, or vapors of the compound. Contact with skin and eyes should be avoided. Use personal protective equipment and ensure adequate ventilation. The compound should be stored in a sealed container in a dry environment at 2-8°C.